Cas no 1987412-64-5 (rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate, trans)

Technical Introduction: rac-tert-Butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate (trans) is a chiral pyrrolidine derivative featuring a difluoromethyl group at the 4-position and a tert-butyl ester moiety at the 3-position. The trans configuration and stereochemical purity (3R,4R) make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the tert-butyl ester offers synthetic versatility for further functionalization. Its well-defined stereochemistry ensures consistency in asymmetric synthesis applications. This compound is suited for use in medicinal chemistry research, where precise control over molecular structure is critical.

rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate, trans structure

1987412-64-5 structure

Product Name:rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate, trans

CAS No:1987412-64-5

MF:C₁₀H₁₇F₂NO₂

MW:221.244290113449

CID:4632786

Update Time:2025-08-01

rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate, trans Chemical and Physical Properties

Names and Identifiers

- rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate
- rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate, trans
- 3-Pyrrolidinecarboxylic acid, 4-(difluoromethyl)-, 1,1-dimethylethyl ester, (3R,4R)-rel-
- Inchi： 1S/C10H17F2NO2/c1-10(2,3)15-9(14)7-5-13-4-6(7)8(11)12/h6-8,13H,4-5H2,1-3H3/t6-,7-/m0/s1
- InChI Key： NELXAXGZHDIZMC-BQBZGAKWSA-N
- SMILES： N1C[C@H](C(F)F)[C@@H](C(OC(C)(C)C)=O)C1

rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate, trans Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-257084-0.05g	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate	1987412-64-5	95%	0.05g	$315.0	2024-06-18
Enamine	EN300-257084-0.1g	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate	1987412-64-5	95%	0.1g	$470.0	2024-06-18
Enamine	EN300-257084-0.25g	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate	1987412-64-5	95%	0.25g	$672.0	2024-06-18
Enamine	EN300-257084-0.5g	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate	1987412-64-5	95%	0.5g	$1058.0	2024-06-18
Enamine	EN300-257084-1.0g	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate	1987412-64-5	95%	1.0g	$1357.0	2024-06-18
Enamine	EN300-257084-2.5g	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate	1987412-64-5	95%	2.5g	$2660.0	2024-06-18
Enamine	EN300-257084-5.0g	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate	1987412-64-5	95%	5.0g	$3935.0	2024-06-18
Enamine	EN300-257084-10.0g	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate	1987412-64-5	95%	10.0g	$5837.0	2024-06-18
Aaron	AR01C4KY-50mg	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate, trans	1987412-64-5	85%	50mg	$459.00	2025-02-09
Aaron	AR01C4KY-100mg	rac-tert-butyl (3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylate, trans	1987412-64-5	85%	100mg	$672.00	2025-02-09